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Abstract
Ethyl carbazate is a versatile reagent in organic synthesis, serving as a key building block for

a wide array of heterocyclic compounds and as a common intermediate in the pharmaceutical

and agrochemical industries. Its efficacy in these applications is often contingent on its

solubility characteristics in various organic solvents. This technical guide provides a

comprehensive overview of the available qualitative solubility information for ethyl carbazate
and outlines detailed experimental protocols for its purification through recrystallization, a

process intrinsically linked to its solubility properties. Due to the limited availability of precise

quantitative solubility data in published literature, this guide also presents a standardized

methodology for determining the solubility of ethyl carbazate, enabling researchers to

generate crucial data for their specific applications.

Introduction
Ethyl carbazate (H₂NNHCOOC₂H₅), also known as ethyl hydrazinocarboxylate, is a white to

off-white crystalline solid with a melting point in the range of 44-47 °C. Its chemical structure,

featuring both a hydrazine and an ester functional group, imparts it with a unique reactivity

profile, making it a valuable precursor in the synthesis of pharmaceuticals, such as thrombin

inhibitors, and other specialized chemicals. The solubility of ethyl carbazate in organic

solvents is a critical parameter for reaction kinetics, process design, purification, and

formulation development.
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While extensive quantitative solubility data across a range of solvents and temperatures is not

readily available in the public domain, qualitative information from synthetic procedures and

purification methods provides valuable insights into suitable solvent systems.

Qualitative Solubility Profile
Based on a comprehensive review of chemical literature and safety data sheets, the following

qualitative solubility information for ethyl carbazate has been compiled. It is important to note

that these are general observations, and the actual solubility can be significantly influenced by

the purity of both the solute and the solvent, as well as the presence of any additives.

Table 1: Qualitative Solubility of Ethyl Carbazate in Common Organic Solvents
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Solvent Class Solvent
Qualitative
Solubility

Notes

Water Water Very Soluble[1][2][3]

Forms hydrogen

bonds with water

molecules.

Alcohols Methanol Soluble

Often used in

recrystallization

procedures.

Ethanol
Soluble, especially

when heated[4]

Commonly used as a

reaction solvent.

Recrystallization is

also performed from

ethanol or

ethanol/water

mixtures.

Propanol Likely Soluble

Expected to have

similar solubility to

ethanol.

Butanol Likely Soluble

Expected to have

similar solubility to

ethanol.

Ketones Acetone Soluble

Mentioned as a

solvent for

recrystallization.

Methyl Ethyl Ketone Likely Soluble

Expected to have

similar solubility to

acetone.

Esters Ethyl Acetate Soluble
Used as a reaction

solvent.

Ethers Diethyl Ether Sparingly Soluble Used in some

purification

procedures to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemwhat.com/ethyl-carbazate-cas-4114-31-2/
https://m.chemicalbook.com/ProductChemicalPropertiesCB0697565_EN.htm
https://patents.google.com/patent/CN102898328B/en
https://www.benchchem.com/product/b149075
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


precipitate the

product.

Tetrahydrofuran (THF) Soluble

Utilized as a reaction

solvent in various

syntheses.

Chlorinated Solvents Dichloromethane Soluble

Chloroform Soluble

Aromatic

Hydrocarbons
Toluene

Soluble, particularly

when heated

Employed as a

solvent in several

synthetic protocols.

Xylene
Likely Soluble when

heated

Expected to have

similar solubility to

toluene.

Aliphatic

Hydrocarbons
Hexane

Sparingly

Soluble/Insoluble

Often used as an anti-

solvent for

precipitation or

washing.

Petroleum Ether
Sparingly

Soluble/Insoluble

Used for

recrystallization,

indicating low

solubility at room

temperature.

Experimental Protocols
The purification of ethyl carbazate is commonly achieved through recrystallization, a technique

that relies on the differential solubility of the compound in a hot versus a cold solvent.

General Recrystallization Protocol
This protocol outlines the fundamental steps for the recrystallization of ethyl carbazate. The

choice of solvent is critical and should be determined based on preliminary solubility tests.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemwhat.com [chemwhat.com]

2. Ethyl carbazate CAS#: 4114-31-2 [m.chemicalbook.com]

3. CN102898328B - Synthesis method of diethyl azodicarboxylate and intermediate of
diethyl azodicarboxylate - Google Patents [patents.google.com]

4. Ethyl Carbazate|Pharmaceutical Intermediate [benchchem.com]

To cite this document: BenchChem. [Solubility of Ethyl Carbazate in Organic Solvents: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149075#solubility-of-ethyl-carbazate-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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